Cas no 62965-37-1 (3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine)

• Product Name: 3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine
• CAS No: 62965-37-1
• Molecular Formula: C₂₆H₄₂N₂O₄
• Molecular Weight: 446.6227
• MDL: MFCD00161480
• CID: 500964
• PubChem ID: 57653778

3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine Properties

Names and Identifiers

• Dicyclohexylamine (S)-2-(((benzyloxy)carbonyl)amino)-3,3-dimethylbutanoate
• CBZ-L-TERT-LEUCINE DICYCLOHEXYLAMMONIUM SALT
• Dicyclohexylamine (S)-2-(((benzyloxy)carbonyl)-amino)-3,3-dimethylbutanoate
• N-cyclohexylcyclohexanamine,(2S)-3,3-dimethyl-2-(phenylmethoxycarbonylamino)butanoic acid
• Z-L-tert-butyl-glycine dicyclohexylamine salt
• Z-L-Tert-Leucine Dicyclohexylamine Salt
• Z-tBu-Gly-OH · DCHA
• Z-TLE-OH DCHA
• Z-Tle-OH.DCHA
• Z-Tle-OH·DCHA
• (S)-2-benzyloxycar
• (S)-2-Benzyloxycarbonylamino-3,3-dimethyl-buttersaeure,Dicyclohexylamin-Salz
• benzyloxycarbonyl-t-leucine dicyclohexylamine salt
• Cbz-L-tert-leucine dicyclohexylamine salt
• Cbz-tert-leucine dicyclohexylammonium salt
• N-carboxybenzyl-L-tert-leucine dicyclohexylammonium salt
• Z-L-tert-Leucine (dicyclohexylammonium) salt
• Z-Tle-OH (dicyclohexylaMMoniuM) salt
• Z-Tle-OH dicyclohexylamine salt
• 3-Methyl-N-[(phenylmethoxy)carbonyl]-L-valine compd. with N-cyclohexylcyclohexanamine
• Z-Tle-OH DCHA
• Z-tBu-Gly-OH DCHA
• KM0676
• OR316032
• L-Valine, 3-methyl-N-[(phenylmethoxy)carbonyl]-, compd. with N-cyclohexylcyclohexanamine (1:1)
• BC652492
• AM808167
• AX8157536
• X5341
• Z-Tle-OH (dicyclohexylammonium) salt, >=99.0% (HPLC)
• NS00078621
• 62965-37-1
• MFCD00161480
• AKOS016002013
• C26H42N2O4
• N-[(Benzyloxy)carbonyl]-3-methyl-L-valine - N-cyclohexylcyclohexanamine (1:1)
• DTXSID60585045
• Dicyclohexylamine(S)-2-(((benzyloxy)carbonyl)amino)-3,3-dimethylbutanoate
• N-cyclohexylcyclohexanamine;(2S)-3,3-dimethyl-2-(phenylmethoxycarbonylamino)butanoic acid
• W16698
• AS-56465
• CS-0031393

• MDL： MFCD00161480
• InChIKey： ZZVHEFCADXTNTP-RFVHGSKJSA-N
• Inchi： 1S/C14H19NO4.C12H23N/c1-14(2,3)11(12(16)17)15-13(18)19-9-10-7-5-4-6-8-10;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-8,11H,9H2,1-3H3,(H,15,18)(H,16,17);11-13H,1-10H2/t11-;/m1./s1
• SMILES： O([H])C([C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O.N([H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 446.31400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 446.31445783g/mol
• Heavy Atom Count: 32
• Complexity: 432
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 87.7

Experimental Properties

• LogP: 6.43530
• PSA: 87.66000
• Boiling Point: 607.9 °C at 760 mmHg
• Melting Point: 163-167 °C
• Flash Point: 321.4 °C
• Color/Form: White powder
• PH: 6.3 (H2O, 20℃)(saturated solution)
• Solubility: Slightly soluble in water
• Optical Activity: [α]20/D −6.5±1°, c = 1% in methanol

3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C
• FLUKA BRAND F CODES：10-21

3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%